Cas no 1803898-71-6 (7-Cyano-1H-benzimidazole-6-carboxylic acid)

• Product Name: 7-Cyano-1H-benzimidazole-6-carboxylic acid
• CAS No: 1803898-71-6
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 4825418
• Update Time: 2025-05-24

7-Cyano-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Cyano-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C9H5N3O2/c10-3-6-5(9(13)14)1-2-7-8(6)12-4-11-7/h1-2,4H,(H,11,12)(H,13,14)
• InChI Key： OAOZDLSTBQUQFS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1C#N)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8

Additional information on 7-Cyano-1H-benzimidazole-6-carboxylic acid

Introduction to 7-Cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1803898-71-6) and Its Emerging Applications in Chemical Biology

7-Cyano-1H-benzimidazole-6-carboxylic acid, identified by the chemical identifier CAS No. 1803898-71-6, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 7-Cyano-1H-benzimidazole-6-carboxylic acid, particularly the presence of a cyano group and a carboxylic acid moiety, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of functional groups such as the cyano group at the 7-position and the carboxylic acid at the 6-position enhances the reactivity and bioavailability of the molecule, making it an attractive candidate for further chemical modification and biological evaluation.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their ability to interact with biological targets such as enzymes and receptors. The 7-Cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1803898-71-6) has been investigated for its potential role in modulating various cellular processes. One of the most promising areas of research is its application in oncology. Studies have demonstrated that benzimidazole derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The cyano group in 7-Cyano-1H-benzimidazole-6-carboxylic acid enhances its binding affinity to these targets, potentially leading to more effective anticancer agents.

Furthermore, the carboxylic acid functionality provides a site for further derivatization, allowing researchers to tailor the properties of the molecule for specific applications. For instance, conjugation with other bioactive molecules or incorporation into drug delivery systems could enhance its therapeutic efficacy. The versatility of 7-Cyano-1H-benzimidazole-6-carboxylic acid makes it a valuable building block for synthesizing novel compounds with improved pharmacokinetic profiles.

Another area where 7-Cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1803898-71-6) shows promise is in the field of neurology. Benzimidazole derivatives have been reported to interact with neurotransmitter receptors and ion channels, suggesting their potential use in treating neurological disorders such as epilepsy and Alzheimer's disease. The cyano group may play a crucial role in modulating these interactions, making 7-Cyano-1H-benzimidazole-6-carboxylic acid a candidate for further investigation in this context.

The synthesis of 7-Cyano-1H-benzimidazole-6-carboxylic acid involves multi-step organic reactions that highlight its complexity and synthetic challenge. Traditional methods often require careful control of reaction conditions to ensure high yield and purity. However, advances in synthetic chemistry have led to more efficient routes, including catalytic processes that minimize waste and improve sustainability. These developments are crucial for scaling up production and making 7-Cyano-1H-benzimidazole-6-carboxylic acid more accessible for industrial applications.

In conclusion, 7-Cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1803898-71-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.